3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid

• IUPAC Name: 3-[(4-butan-2-ylphenyl)sulfonylamino]-4-methylbenzoic acid
• InChI: InChI=1S/C18H21NO4S/c1-4-12(2)14-7-9-16(10-8-14)24(22,23)19-17-11-15(18(20)21)6-5-13(17)3/h5-12,19H,4H2,1-3H3,(H,20,21)
• InChI Key: QBDFSLJIFSOPSE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C=CC(=C2)C(=O)O)C
• Molecular Formula: C18H21NO4S
• Molecular Weight: 347.4 g/mol

Description

3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid, also known as BAY 11-7082, is a pharmacological compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BAY 11-7082 has been studied extensively for its anti-inflammatory, anti-cancer, and anti-viral properties. In

Mechanism of Action

3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 inhibits the activation of NF-κB by preventing the phosphorylation and degradation of its inhibitor, IκBα. This leads to the retention of NF-κB in the cytoplasm and prevents its translocation to the nucleus, where it regulates the expression of pro-inflammatory genes. 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 also induces apoptosis in cancer cells by activating the caspase cascade and inhibiting the expression of anti-apoptotic proteins.
Biochemical and Physiological Effects:
3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 has been shown to have several biochemical and physiological effects. It inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduces the infiltration of immune cells into inflamed tissues. 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 also inhibits the growth and proliferation of cancer cells and induces apoptosis. Additionally, 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 has been shown to inhibit the replication of several viruses, including HIV-1 and Hepatitis C virus.

Advantages and Limitations for Lab Experiments

3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 has several advantages for lab experiments. It is readily available and can be synthesized using a simple two-step process. It is also highly selective for NF-κB inhibition and does not affect other signaling pathways. However, 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 has some limitations. It is not very stable in aqueous solutions and can degrade over time. Additionally, its anti-inflammatory effects are dose-dependent, and high doses can have toxic effects on cells.

Future Directions

There are several future directions for 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 research. One area of interest is the development of 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 analogs with improved stability and efficacy. Another area of interest is the investigation of 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 as a potential therapeutic agent for viral infections, such as COVID-19. Additionally, 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 could be studied for its potential use in combination therapies for cancer treatment. Overall, 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 has significant potential for therapeutic applications, and further research is needed to fully understand its mechanisms of action and potential uses.
In conclusion, 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 is a pharmacological compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It has been extensively studied for its anti-inflammatory, anti-cancer, and anti-viral properties. 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 inhibits the activation of NF-κB and induces apoptosis in cancer cells. It also inhibits the replication of several viruses. 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 has several advantages for lab experiments, but also has some limitations. There are several future directions for 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 research, including the development of analogs and investigation of its potential therapeutic uses.

Scientific Research Applications

3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 has been extensively studied for its anti-inflammatory properties. It has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response. 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 has also been studied for its anti-cancer properties. It has been shown to induce apoptosis in cancer cells and inhibit tumor growth. Additionally, 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 has been studied for its anti-viral properties. It has been shown to inhibit the replication of several viruses, including HIV-1 and Hepatitis C virus.